Dominulin-A

• bioactivity: Antibacterial
• sequence: INWKKIAEVGGKILSSL

Description

Dominulin-A is a linear, cationic α-helical peptide belonging to the mastoparan family, originally identified and isolated from the cuticle and venom of the social paper wasp Polistes dominulus . This peptide is composed of 17 amino acids with the sequence INWKKIAEVGGKILSSL and a molecular weight of 1854 Da . Like many mastoparans, its presence in the venom suggests a role in the wasp's innate defense system . Mastoparan family peptides are known for their amphipathic structure, which is crucial for interacting with microbial cell membranes . Research indicates that this compound exhibits potent, broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, positioning it as a compelling subject for the study of novel antimicrobial agents . Its mechanism of action, typical of many cationic antimicrobial peptides, is believed to involve disrupting the integrity of bacterial cell membranes through electrostatic interactions with negatively charged phospholipids, leading to cell death . A significant research advantage of this compound is its notably low hemolytic activity against human red blood cells, even at high concentrations . This high antimicrobial potency coupled with low cytotoxicity makes it an excellent lead compound for researching the design and optimization of new anti-infective therapeutics with an improved therapeutic index. This compound is For Research Use Only. It is not intended for diagnostic or therapeutic procedures in humans or animals.

Comparison with Similar Compounds

Key Observations :

• Size and Charge: this compound is smaller than enzymatic venom proteins (e.g., Hyaluronidase, DPP4) but larger than kinins like PMM1. Its acidic pI (2.21) contrasts sharply with the basic pI of PMM1 (83.54), suggesting divergent roles in venom activity .
• Structural Similarities : this compound and Dominulin-B share identical pI values, indicating conserved physicochemical properties, but differ in molecular weight and residue count, hinting at functional divergence .

Functional Roles in Venom

• This compound vs. Enzymatic Components: Unlike Hyaluronidase (which facilitates venom spread via tissue degradation) or DPP4 (a protease), this compound lacks enzymatic activity. Instead, its role may involve direct cytotoxicity or immune modulation, akin to mastoparan peptides in other wasp venons .
• This compound vs. Wasp Kinins : PMM1, a kinin, induces hypotension by binding to bradykinin receptors. This compound’s acidic nature and lack of receptor-binding motifs suggest a distinct mechanism, possibly involving membrane disruption or allergenicity .

Allergenic Potential

This compound is a candidate allergen in P. dominula venom, similar to phospholipase A1 in bee venoms.

Q & A

Q. How to reconcile this compound’s in vitro potency with in vivo inefficacy?

• Methodological Answer : Assess pharmacokinetic parameters (e.g., bioavailability, half-life) using LC-MS/MS. Modify delivery routes (e.g., intraperitoneal vs. oral) or employ prodrug strategies. Species-specific metabolic differences (e.g., cytochrome P450 activity) must be evaluated .